Ethyl 6-methyl-4-{[4-(piperidin-1-yl)phenyl]amino}quinoline-3-carboxylate

• Molecular Formula: C24H27N3O2
• Molecular Weight: 389.5 g/mol
• IUPAC Name: ethyl 6-methyl-4-(4-piperidin-1-ylanilino)quinoline-3-carboxylate
• InChI: InChI=1S/C24H27N3O2/c1-3-29-24(28)21-16-25-22-12-7-17(2)15-20(22)23(21)26-18-8-10-19(11-9-18)27-13-5-4-6-14-27/h7-12,15-16H,3-6,13-14H2,1-2H3,(H,25,26)
• InChI Key: LFYGPQLEYYAXAG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2C=CC(=CC2=C1NC3=CC=C(C=C3)N4CCCCC4)C

Description

Indoles are significant heterocyclic systems found in natural products, drugs, and proteins (e.g., tryptophan). Our compound contains an indole moiety, making it pharmacologically relevant. It plays a crucial role in cell biology and has garnered attention due to its biological activities .

Chemical Reactions Analysis

This compound can undergo various reactions:

Oxidation: Oxidative transformations can modify the quinoline ring.

Reduction: Reduction of the quinoline or piperidine ring.

Substitution: Substituents on the phenyl or piperidine ring can be replaced. Common reagents include oxidants (e.g., KMnO₄), reducing agents (e.g., NaBH₄), and nucleophiles (e.g., Grignard reagents). Major products depend on reaction conditions and substituents.

Scientific Research Applications

Ethyl 6-methyl-4-{[4-(piperidin-1-yl)phenyl]amino}quinoline-3-carboxylate finds applications in:

Medicine: Investigate its potential as an antiviral or anticancer agent.

Chemistry: Use it as a building block for novel compounds.

Industry: Explore its use in materials science or catalysis.

Mechanism of Action

The compound likely interacts with specific molecular targets or pathways. Further research is needed to elucidate its precise mechanism.

Comparison with Similar Compounds

While I don’t have a direct list of similar compounds, you can explore related quinoline derivatives. Highlight its unique features to understand its distinctiveness.